Cas no 2172031-58-0 (Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate)
Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate
- 2172031-58-0
- EN300-1630584
- Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate
-
- Inchi: 1S/C11H17F2NO3/c1-17-8(15)9(6-14-7-9)10(16)2-4-11(12,13)5-3-10/h14,16H,2-7H2,1H3
- InChI Key: PURQJPXQACHBTC-UHFFFAOYSA-N
- SMILES: FC1(CCC(CC1)(C1(C(=O)OC)CNC1)O)F
Computed Properties
- Exact Mass: 249.11764973g/mol
- Monoisotopic Mass: 249.11764973g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 58.6Ų
Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630584-0.05g |
methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate |
2172031-58-0 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-1630584-0.1g |
methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate |
2172031-58-0 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-1630584-0.25g |
methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate |
2172031-58-0 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-1630584-0.5g |
methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate |
2172031-58-0 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-1630584-1.0g |
methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate |
2172031-58-0 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-1630584-2.5g |
methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate |
2172031-58-0 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-1630584-5.0g |
methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate |
2172031-58-0 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-1630584-10.0g |
methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate |
2172031-58-0 | 10g |
$4667.0 | 2023-06-04 | ||
| Enamine | EN300-1630584-50mg |
methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate |
2172031-58-0 | 50mg |
$912.0 | 2023-09-22 | ||
| Enamine | EN300-1630584-100mg |
methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate |
2172031-58-0 | 100mg |
$956.0 | 2023-09-22 |
Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate
Research Briefing on Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate (CAS: 2172031-58-0)
In recent years, the compound Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate (CAS: 2172031-58-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a difluorinated cyclohexyl ring and an azetidine carboxylate moiety, has shown promising potential in various therapeutic applications. The present research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have highlighted the importance of optimizing reaction conditions to improve yield and purity. For instance, a 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly enhances the stereoselectivity of the final product. This advancement not only facilitates large-scale production but also ensures the consistency required for preclinical and clinical studies.
From a biological perspective, Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies suggest its efficacy in inhibiting key enzymes involved in inflammatory and neurodegenerative diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits a high binding affinity to certain protein targets, making it a viable candidate for further drug development. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been evaluated in animal models, showing favorable results.
In the context of therapeutic applications, researchers are exploring the potential of Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate in treating conditions like rheumatoid arthritis and Alzheimer's disease. A collaborative study between academic and industrial researchers, published in Nature Communications in early 2024, highlighted its anti-inflammatory effects in murine models. The compound's ability to cross the blood-brain barrier also positions it as a promising agent for central nervous system disorders. However, further investigations, including toxicology studies and human trials, are necessary to fully assess its safety and efficacy.
In conclusion, Methyl 3-(4,4-difluoro-1-hydroxycyclohexyl)azetidine-3-carboxylate (CAS: 2172031-58-0) represents a compelling area of research within the chemical biology and pharmaceutical sectors. Its unique structural attributes, combined with promising biological activity, underscore its potential as a therapeutic agent. Continued research efforts are expected to elucidate its mechanisms of action and expand its applications, paving the way for future drug development initiatives. This briefing underscores the importance of ongoing interdisciplinary collaboration to unlock the full potential of this innovative compound.
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